Cas no 454476-59-6 (4-Amino-3,5-dimethylbenzenepropanol)
454476-59-6 structure
Product Name:4-Amino-3,5-dimethylbenzenepropanol
CAS No:454476-59-6
MF:C11H17NO
MW:179.258783102036
CID:929919
PubChem ID:22472438
Update Time:2025-08-03
4-Amino-3,5-dimethylbenzenepropanol Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-3,5-dimethylbenzenepropanol
- 3-(4-amino-3,5-dimethylphenyl)propan-1-ol
- ZOLHJKXYRQTXFY-UHFFFAOYSA-N
- SCHEMBL5150574
- DB-295137
- 454476-59-6
- DTXSID50625888
-
- Inchi： 1S/C11H17NO/c1-8-6-10(4-3-5-13)7-9(2)11(8)12/h6-7,13H,3-5,12H2,1-2H3
- InChI Key： ZOLHJKXYRQTXFY-UHFFFAOYSA-N
- SMILES： OCCCC1C=C(C)C(=C(C)C=1)N
Computed Properties
- Exact Mass: 179.131014166g/mol
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 46.2Ų
4-Amino-3,5-dimethylbenzenepropanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A604985-50mg |
4-Amino-3,5-dimethylbenzenepropanol |
454476-59-6 | 50mg |
$ 196.00 | 2023-04-19 | ||
| TRC | A604985-250mg |
4-Amino-3,5-dimethylbenzenepropanol |
454476-59-6 | 250mg |
$ 884.00 | 2023-04-19 | ||
| TRC | A604985-500mg |
4-Amino-3,5-dimethylbenzenepropanol |
454476-59-6 | 500mg |
$ 1522.00 | 2023-04-19 |
4-Amino-3,5-dimethylbenzenepropanol Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
454476-59-6 (4-Amino-3,5-dimethylbenzenepropanol) Related Products
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- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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